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Compound of Interest

Compound Name:
3,5-difluoro-4-

phenoxybenzaldehyde

CAS No.: 1285690-36-9

Cat. No.: B6149874

Get Quote

Chemical Identity & Physicochemical Profile
Chemical Name: 3,5-Difluoro-4-phenoxybenzaldehyde[1][2][3][4][5]

CAS Number: 1285690-36-9[1][2][3]

Molecular Formula: C₁₃H₈F₂O₂[3][4]

Molecular Weight: 234.20 g/mol [3][4]

Structural Characterization: A benzaldehyde core substituted with two fluorine atoms at the

meta positions (3,[2][3]5) and a phenoxy ether linkage at the para position (4).
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Property
Value
(Experimental/Predicted)

Technical Context

Physical State
Solid (Low Melting) or Viscous

Liquid

The phenoxy group disrupts

crystal packing compared to

simple benzaldehydes, often

lowering the melting point.

Flash Point ~114°C (Predicted)

Class IIIB Combustible Liquid.

High flash point reduces

immediate flammability risk but

supports combustion once

ignited.

Solubility DMSO, DCM, Ethyl Acetate

Lipophilic nature (LogP ~3.5)

ensures high solubility in

organic solvents but negligible

solubility in water.

Reactivity Air-Sensitive (Oxidation)

The aldehyde moiety is prone

to autoxidation to the

corresponding carboxylic acid

(3,5-difluoro-4-phenoxybenzoic

acid) upon air exposure.

Hazard Identification & Mechanistic Toxicology
Signal Word:WARNING

GHS Classifications (Derived from Structure-Activity Relationships):

Skin Irritation (Category 2): H315

Eye Irritation (Category 2A): H319

Specific Target Organ Toxicity - SE (Category 3): H335 (Respiratory Irritation)

Expert Insight: The "Why" Behind the Hazards
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Aldehyde Reactivity: The electrophilic carbonyl carbon can react with nucleophilic residues

(lysine/cysteine) on skin proteins, leading to contact dermatitis and irritation. This mechanism

drives the H317 (Sensitization) potential often seen in benzaldehydes.

Fluorine Substitution: The electron-withdrawing fluorine atoms at the 3,5-positions increase

the electrophilicity of the aldehyde, potentially enhancing its reactivity with biological

nucleophiles compared to non-fluorinated analogs.

Phenoxy Lipophilicity: The phenoxy group significantly increases the molecule's ability to

penetrate the stratum corneum (skin barrier). While systemic toxicity data is limited for this

specific CAS, structural analogs (pyrethroid intermediates) suggest potential for CNS effects

if absorbed in large quantities.

Risk Mitigation & Handling Protocols
A. Engineering Controls

Primary Containment: All weighing and transfer operations must be conducted inside a

certified Chemical Fume Hood.

Atmosphere: Handle under an inert atmosphere (Nitrogen or Argon) to prevent product

degradation (oxidation) and minimize vapor formation.

B. Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Gloves Nitrile (Minimum 0.11 mm)
Standard protection against

incidental splash.

High-Risk Gloves Laminate (Silver Shield)

Required for prolonged

handling or immersion. The

phenoxy group can facilitate

permeation through standard

latex/thin nitrile.

Respiratory P95 / N95 + OV Cartridge

If fume hood is unavailable or

during spill cleanup. The OV

(Organic Vapor) filter captures

aldehyde vapors; P95 captures

particulates.

Eye/Face Chemical Goggles

Safety glasses are insufficient

due to the risk of irreversible

corneal opacity common with

reactive aldehydes.

Emergency Response & Decision Logic
Fire Fighting: The HF Risk
Critical Warning: Combustion of this compound releases Hydrogen Fluoride (HF) gas due to

the thermal decomposition of the C-F bonds.

Extinguishing Media: Water spray, dry chemical, or CO₂.

Protocol: Firefighters must wear full-face SCBA. Water runoff will be acidic (HF) and must be

contained; do not allow it to enter drains.

Spill Response Workflow
Evacuate: Clear the immediate area of non-essential personnel.

Ventilate: Maximize fume hood airflow or open lab ventilation.
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Neutralize/Absorb: Use a non-combustible absorbent (Vermiculite or Sand). Do not use

paper towels (combustible).

Decontaminate: Wash the surface with a dilute soap/water solution.

Visualized Emergency Logic
The following diagram outlines the decision-making process for accidental exposure or release.

Incident Detected

Identify Type

Spill / Leak Fire / Combustion Personnel Exposure

1. Evacuate & Ventilate
2. Don PPE (Resp + Goggles) WARNING: HF Gas Release Skin: Wash 15min (Soap+Water) Eye: Flush 15min

Consult Ophthalmologist

Absorb with Vermiculite
(NO Paper Towels)

Dispose as Halogenated Waste

Use Water Spray / CO2
Wear SCBA

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree emphasizing the risk of HF formation during

combustion.
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Synthesis & Application Context
This compound is primarily utilized as an intermediate in the synthesis of agrochemicals

(pyrethroids) and pharmaceutical scaffolds.

Reactivity Profile: The aldehyde group serves as a versatile "handle" for:

Reductive Amination: To form benzylamines.

Wittig Olefination: To extend the carbon chain (common in pyrethroid synthesis).

Oxidation: To form the benzoic acid derivative.

Storage Stability: Due to the electron-withdrawing effect of the fluorine atoms, the carbonyl

carbon is highly electrophilic. This increases susceptibility to hydration (gem-diol formation) if

stored in humid conditions. Store strictly under Argon at 2-8°C.

Chemical Handling Workflow

Storage
(Argon, 4°C)

Weighing
(Fume Hood, Antistatic)

 Allow warm to RT Reaction Setup
(Inert Atmosphere)

 Dissolve immediately Quench/Workup
(Neutralize pH)

 Monitor TLC/LCMS Waste Disposal
(Halogenated Organic)

 Aqueous Layers 

Click to download full resolution via product page

Figure 2: Recommended laboratory workflow to minimize degradation and exposure.

Ecological Impact & Disposal
Ecotoxicity: Phenoxybenzaldehydes are often toxic to aquatic life (Fish/Daphnia) due to their

structural similarity to pyrethroid insecticides.

Precaution: Prevent entry into surface water or sanitary sewer systems.

Disposal Code:Halogenated Organic Solvent/Waste.

Do not mix with non-halogenated solvents, as this increases the cost and complexity of

incineration.
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Incineration requires a facility equipped with a scrubber to neutralize Hydrogen Fluoride

(HF) emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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